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Compound of Interest

Compound Name: Balofloxacin dihydrate

Cat. No.: B023738

Audience: Researchers, scientists, and drug development professionals.

Introduction: Balofloxacin is a fluoroquinolone antibiotic with broad-spectrum activity against
Gram-positive and Gram-negative bacteria. For in vitro research and drug development
applications, it is essential to prepare accurate and stable stock solutions. Dimethyl sulfoxide
(DMSO) is a common aprotic solvent used for this purpose due to its ability to dissolve a wide
range of organic molecules. This document provides a detailed protocol for the preparation,
handling, and storage of Balofloxacin dihydrate stock solutions in DMSO.

Compound Data and Solubility

Summarized below are the key physical and chemical properties of Balofloxacin dihydrate.
Adherence to the solubility limits is crucial for preparing homogeneous stock solutions. It is
recommended to use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility
of the compound[1].
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Property Value Reference

1-cyclopropyl-6-fluoro-8-
methoxy-7-(3-

Chemical Name (methylamino)piperidin-1-yl)-4-  [2]
0x0-1,4-dihydroquinoline-3-

carboxylic acid dihydrate

Molecular Formula C20H28FN30s [1][2]

Molecular Weight 425.45 g/mol [11[3114]

CAS Number 151060-21-8 [11[2][3]
White to light yellow crystalline

Appearance [5]
powder

Solubility in DMSO =2 mg/mL (4.7 mM) [1]

Purity >98% (batch-specific) [2]

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare 1 mL of a 10 mM Balofloxacin dihydrate stock
solution in DMSO. Adjust calculations accordingly for different desired concentrations or
volumes.

2.1. Materials and Equipment

Balofloxacin dihydrate powder (CAS: 151060-21-8)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and appropriate sterile tips
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» \ortex mixer
o Optional: Water bath or sonicator
2.2. Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

o Handle Balofloxacin dihydrate powder in a chemical fume hood or a ventilated enclosure
to avoid inhalation.

o DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid
direct contact.

2.3. Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

o Example for 1 mL of 10 mM stock solution:
o Mass (mg) = 10 mM x 1 mL x 425.45 g/mol / 1000
o Mass (mg) = 4.25 mg

2.4. Step-by-Step Procedure

e Weighing: Accurately weigh 4.25 mg of Balofloxacin dihydrate powder using an analytical
balance and transfer it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

» Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.
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e Solubilization Assistance (if needed): If the compound does not fully dissolve, gentle
warming in a water bath (up to 45°C) or brief sonication can be used to aid dissolution[3].

Visually inspect the solution to ensure no particulates are present.
o Storage: Once fully dissolved, the stock solution is ready for use or storage.

Workflow Diagram

The following diagram illustrates the logical flow for preparing the Balofloxacin dihydrate

stock solution.
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Caption: Workflow for preparing Balofloxacin dihydrate stock solution in DMSO.
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Stability and Storage

Proper storage is critical to maintain the stability and efficacy of the Balofloxacin dihydrate
stock solution. To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes[1][3].

Storage Temperature Shelf Life Reference
-20°C Up to 1 year [1][6]

-80°C Up to 2 years [1][6]

4°C (Short-term) Up to 1 week (for frequent use)  [3]

Store all aliquots in a dry, dark environment. Before use, thaw the required aliquot at room
temperature and ensure it is completely dissolved before adding to experimental media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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